
Application Notes and Protocols for Sodium
Thiosulfate in Silver-Based Photographic

Development

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium thiosulfate

Cat. No.: B1681904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sodium thiosulfate,

commonly known as "hypo," as a fixing agent in traditional silver-based photographic

development. The following sections detail the underlying chemistry, experimental protocols for

the preparation and use of fixing solutions, and quantitative data relevant to the fixing process

and subsequent silver recovery.

Introduction: The Chemistry of Photographic
Fixation
In silver-based photography, an image is formed when light strikes silver halide crystals in the

photographic emulsion, creating a latent image. The development process converts these

exposed silver halide crystals into metallic silver, making the image visible. However, the

unexposed and undeveloped silver halide crystals remain light-sensitive and, if not removed,

would eventually darken and obscure the image.[1]

The crucial step of removing these unexposed silver halides is called "fixing." Sodium
thiosulfate is a widely used fixing agent due to its ability to form soluble complexes with silver

ions. The thiosulfate ion (S₂O₃²⁻) reacts with the insoluble silver halide (typically AgBr) to form

soluble silver-thiosulfate complexes, such as dithiosulfatoargentate(I) ([Ag(S₂O₃)₂]³⁻) and
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trithiosulfatoargentate(I) ([Ag(S₂O₃)₃]⁵⁻).[2][3] These water-soluble complexes can then be

washed away, leaving a stable, permanent silver image on the film or paper.[4][5]

The primary chemical reaction can be summarized as follows:

AgX(s) + 2S₂O₃²⁻(aq) → [Ag(S₂O₃)₂]³⁻(aq) + X⁻(aq)[2]

Where X represents a halide ion (e.g., Br⁻, Cl⁻).

Quantitative Data Summary
The efficiency of the fixing process and the potential for silver recovery are critical parameters

in a laboratory setting. The following tables summarize key quantitative data related to sodium
thiosulfate-based fixers.

Table 1: Comparative Clearing Times of Different Fixing Agents

Fixing Agent Film Type
Typical Clearing
Time (seconds)

Total Fixing Time
(Clearing Time x 2-
3)

Sodium Thiosulfate

(Conventional Fixer)
Standard B&W Film 60 - 120

180 - 360 seconds (3-

6 minutes)

Ammonium

Thiosulfate (Rapid

Fixer)

Standard B&W Film 15 - 30
45 - 90 seconds (0.75-

1.5 minutes)

Note: Clearing time is the time it takes for the milky appearance of the film to disappear. The

total fixing time is generally recommended to be two to three times the clearing time to ensure

all silver halides are dissolved.[3] Ammonium thiosulfate fixers are significantly faster than their

sodium thiosulfate counterparts.[3][6]

Table 2: Silver Recovery Potential from Used Fixing Solutions
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Source of Used Fixer
Typical Silver
Concentration (g/L)

Potential Silver Recovery
(troy ounces/gallon)

X-ray Film Processing ~10 ~1.2

General Black & White Film

Processing
3.5 - 5 0.4 - 0.6

Photographic Paper

Processing
< 1 - 3 0.05 - 0.3

Data compiled from various sources on silver recovery from photographic waste.[7][8] The

amount of recoverable silver varies significantly depending on the type and volume of

photographic material processed.[7]

Experimental Protocols
The following are detailed protocols for the preparation and application of a standard sodium
thiosulfate fixing bath.

Protocol 1: Preparation of a Standard Sodium Thiosulfate Fixing Bath (Non-Hardening)

Materials:

Sodium Thiosulfate (pentahydrated, Na₂S₂O₃·5H₂O)

Sodium Sulfite (anhydrous, Na₂SO₃) (as a preservative)[9]

Sodium Metabisulfite (Na₂S₂O₅) or Sodium Bisulfite (NaHSO₃) (as an acidifier)[9]

Distilled or deionized water

Glass beakers or flasks

Stirring rod or magnetic stirrer

Graduated cylinders

Storage bottle (amber glass recommended)
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Procedure:

Start with 750 mL of warm water (approximately 50°C) in a beaker. Warm water helps

dissolve the chemicals more readily.[10]

While stirring, slowly add 240 g of sodium thiosulfate pentahydrate. Continue stirring until it

is completely dissolved.[10]

Add 15 g of sodium sulfite to the solution and stir until dissolved. Sodium sulfite acts as a

preservative, preventing the decomposition of the thiosulfate in the acidic solution.[9]

Slowly add 25 g of sodium metabisulfite. This will make the solution acidic, which helps to

neutralize any alkaline developer carried over on the film or paper, thus stopping the

development process.[9]

Add cool water to bring the final volume to 1 liter.

Stir the solution thoroughly to ensure all components are dissolved and the solution is

homogenous.

Transfer the prepared fixer to a clearly labeled, airtight, amber glass bottle for storage. The

solution should be allowed to cool to room temperature (typically 20°C) before use.

Protocol 2: Photographic Film Fixing Workflow

Materials:

Prepared sodium thiosulfate fixing bath

Developing tank with processed film

Stop bath (e.g., 1-2% acetic acid solution) or a water rinse

Timer

Running water for washing

Wetting agent (optional)
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Procedure:

Development: Develop the film according to the manufacturer's instructions for the specific

film and developer combination.

Stop Bath: After development, pour out the developer and pour in the stop bath. Agitate

continuously for 30-60 seconds. The stop bath neutralizes the alkaline developer, halting the

development process and preventing contamination of the fixer.[11] A water rinse can be

used as an alternative, but an acid stop bath is more effective.[9]

Fixing: Pour out the stop bath and pour in the prepared sodium thiosulfate fixer. Start the

timer immediately.

Agitation: Agitate the developing tank continuously for the first 30 seconds, then for 5-10

seconds every minute for the remainder of the fixing time.[11] Agitation is crucial to ensure

fresh fixer is constantly in contact with the emulsion.[12]

Fixing Time: The total fixing time should be determined by a clearing test. As a general

guideline for a standard sodium thiosulfate fixer, 5 to 10 minutes is a typical range.[9] The

film is considered cleared when the milky appearance of the emulsion has disappeared. The

total fixing time should be at least twice the clearing time.

Washing: After fixing, pour out the fixer (it can be saved for reuse and silver recovery). Wash

the film under running water for at least 20-30 minutes to remove all residual fixer and

soluble silver complexes. Inadequate washing can lead to image degradation over time.[13]

Final Rinse: A final rinse in water containing a wetting agent can help prevent drying marks.

Drying: Hang the film to dry in a dust-free environment.

Visualizations
Diagram 1: Chemical Pathway of Silver Halide Fixation
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Caption: Chemical reaction pathway for the fixing of silver halide.

Diagram 2: Experimental Workflow for Film Processing
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Caption: Step-by-step workflow for black and white film processing.

Diagram 3: Logical Relationship of Fixer Components
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Caption: Functional components of a typical sodium thiosulfate fixer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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